![molecular formula C22H18ClN3O2 B2534478 9-Chloro-2-(4-methoxyphenyl)-5-pyridin-4-yl-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine CAS No. 332062-30-3](/img/structure/B2534478.png)
9-Chloro-2-(4-methoxyphenyl)-5-pyridin-4-yl-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
9-Chloro-2-(4-methoxyphenyl)-5-pyridin-4-yl-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine is a useful research compound. Its molecular formula is C22H18ClN3O2 and its molecular weight is 391.86. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Molecular Docking
A study by Flefel et al. (2018) on the synthesis of novel pyridine and fused pyridine derivatives, including those structurally similar to 9-Chloro-2-(4-methoxyphenyl)-5-pyridin-4-yl-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine, revealed that these compounds have been subjected to in silico molecular docking screenings towards GlcN-6-P synthase as the target protein. The results indicated moderate to good binding energies, suggesting potential biological activities. This research underscores the importance of such compounds in the development of new therapeutic agents through a combination of synthetic organic chemistry and computational biology approaches (Flefel et al., 2018).
Antimicrobial and Antioxidant Activities
The antimicrobial and antioxidant properties of newly synthesized pyridine derivatives, including structures akin to the compound , have been extensively studied. These compounds exhibit promising antimicrobial and antioxidant activities, making them potential candidates for pharmaceutical applications. The synthesis strategies and biological activities of these compounds highlight their versatility and potential utility in medicinal chemistry (Flefel et al., 2018).
Pharmacological Activities
The exploration of novel quinazolinone derivatives for antimicrobial activity, as well as the investigation into pyrazolo[5,1‐c][1,4]benzoxazines and related structures, has demonstrated significant pharmacological potential. These studies indicate that compounds structurally related to this compound may have utility in developing new therapeutic agents with antimicrobial properties (Habib et al., 2013).
Mechanism of Action
Target of Action
Similar compounds have been found to inhibit methionyl-trna synthetase (mrs), which is elevated in many cancers and parasitic diseases .
Mode of Action
It is suggested that similar compounds bind to mrs, leading to inhibitory activity towards cancer cells .
Biochemical Pathways
The inhibition of mrs can disrupt protein synthesis, which is a critical process in cell growth and division .
Result of Action
The inhibition of mrs can potentially lead to the suppression of cancer cell growth .
properties
IUPAC Name |
9-chloro-2-(4-methoxyphenyl)-5-pyridin-4-yl-5,10b-dihydro-1H-pyrazolo[1,5-c][1,3]benzoxazine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H18ClN3O2/c1-27-17-5-2-14(3-6-17)19-13-20-18-12-16(23)4-7-21(18)28-22(26(20)25-19)15-8-10-24-11-9-15/h2-12,20,22H,13H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XGDNAHHETPDYMY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C2=NN3C(C2)C4=C(C=CC(=C4)Cl)OC3C5=CC=NC=C5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H18ClN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
391.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.